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Compound of Interest

Compound Name: Optovin

Cat. No.: B10761741

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling,

operation, and disposal of Optovin, a photoactivated TRPA1 ligand. By offering clear,

procedural guidance, this document aims to be the preferred resource for laboratory safety and

chemical handling, fostering a culture of safety and precision in your research endeavors.

Personal Protective Equipment (PPE) and Safety
Precautions
According to its Safety Data Sheet (SDS), Optovin is not classified as a hazardous substance

under the Globally Harmonized System (GHS). Consequently, specific personal protective

equipment is not formally required. However, adherence to standard laboratory safety practices

is essential to minimize any potential risks.

Recommended Personal Protective Equipment:
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PPE Category Item Rationale

Hand Protection Nitrile gloves
Protects against skin contact

and potential contamination.

Eye Protection
Safety glasses with side

shields or goggles

Shields eyes from accidental

splashes or aerosolized

powder.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

General Handling Precautions:

Work in a well-ventilated area to avoid inhalation of the powder.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.

Operational Plan: Handling and Storage
Optovin is a yellow powder that is soluble in Dimethyl Sulfoxide (DMSO). Careful planning of

its use from receipt to disposal is crucial for maintaining a safe and efficient laboratory

environment.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents, as they are incompatible.

Preparation of Stock Solutions:
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Due to its fine powder form, it is recommended to weigh Optovin in a chemical fume hood or

a designated weighing enclosure to minimize the risk of inhalation.

Prepare stock solutions by dissolving the powder in a suitable solvent, such as DMSO.

Disposal Plan
Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental

responsibility.

Solid Optovin Waste:

Unused or waste Optovin powder should be collected in a clearly labeled, sealed container.

Dispose of as non-hazardous chemical waste in accordance with your institution's and local

regulations. Do not dispose of in regular trash.

Liquid Optovin Waste (Solutions):

Solutions of Optovin should be collected in a designated, labeled waste container.

Do not pour Optovin solutions down the drain or into sewers.

Dispose of the liquid waste through your institution's chemical waste management program.

Contaminated Materials:

Any materials, such as pipette tips, tubes, or gloves, that come into contact with Optovin
should be disposed of as chemical waste.

Collect these materials in a designated, labeled waste bag or container.

Emergency Response Plan
In the event of an accidental spill or exposure, a prompt and appropriate response is crucial to

mitigate any potential harm.

Spill Cleanup Procedure for Optovin Powder:
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Evacuate and Secure the Area: If the spill is large, evacuate the immediate area and restrict

access.

Wear Appropriate PPE: At a minimum, wear gloves, a lab coat, and safety goggles.

Contain the Spill: Gently cover the spill with absorbent material to prevent the powder from

becoming airborne.

Clean the Spill: Carefully scoop the spilled powder and absorbent material into a labeled

waste container. Avoid creating dust.

Decontaminate the Area: Wipe the spill area with a damp cloth. Dispose of the cloth as

chemical waste.

Dispose of Waste: Seal the waste container and dispose of it through your institution's

chemical waste program.

First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation develops.

After skin contact: Wash off with soap and plenty of water. Get medical attention if irritation

develops.

After inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

After ingestion: Wash out mouth with water. Do not induce vomiting. Get medical attention.

Quantitative Data Summary
The following table summarizes key quantitative data for Optovin.
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Property Value Source

Molecular Weight 315.41 g/mol [1]

Form Powder [1]

Color Yellow [1]

Solubility in DMSO 63 mg/mL [2]

EC₅₀ in Zebrafish 2 µM [3]

Storage Temperature 2-8°C [1]

Experimental Protocol: Photoactivation of TRPA1 in
Zebrafish Larvae
This protocol outlines a general procedure for the use of Optovin to study the photoactivation

of the TRPA1 channel in zebrafish larvae, leading to behavioral responses.

Materials:

Optovin powder

DMSO

Zebrafish larvae (e.g., 5 days post-fertilization)

Embryo medium (E3)

Multi-well plates

Light source capable of emitting violet/blue light (e.g., 395-460 nm)

Behavioral tracking system

Procedure:

Prepare Optovin Stock Solution:
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Dissolve Optovin powder in DMSO to create a concentrated stock solution (e.g., 10 mM).

Prepare Working Solution:

Dilute the Optovin stock solution in E3 medium to the desired final concentration (e.g., 1-

10 µM). Prepare a vehicle control solution with the same concentration of DMSO in E3

medium.

Treat Zebrafish Larvae:

Place individual zebrafish larvae into the wells of a multi-well plate containing the Optovin
working solution or the vehicle control solution.

Incubate the larvae for a specific period (e.g., 1 hour) in the dark to allow for compound

uptake.

Behavioral Assay:

Place the multi-well plate into a behavioral tracking system.

Acclimate the larvae for a few minutes in the dark.

Expose the larvae to a defined light stimulus (e.g., a pulse of violet or blue light).

Record the larval movement and behavioral responses using the tracking system.

Data Analysis:

Quantify the behavioral responses, such as changes in locomotor activity, in the Optovin-

treated group compared to the control group.

Visualizing Workflows
To further clarify the procedural guidance, the following diagrams illustrate the key workflows

for handling and disposing of Optovin.

Caption: Workflow for the safe handling and preparation of Optovin.
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Waste Collection

Disposal Path

Solid Optovin Waste
(Collect in labeled, sealed container)

Dispose via Institutional
Chemical Waste ProgramDO NOT dispose in regular trash

Liquid Optovin Waste
(Collect in designated waste container)

DO NOT pour down the drain

Contaminated Materials
(Collect in labeled waste bag/container)

Click to download full resolution via product page

Caption: Proper disposal workflow for Optovin and associated waste.
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Optovin Powder Spill Occurs

Evacuate and Secure Area

Wear PPE
(Gloves, Goggles, Lab Coat)

Cover with Absorbent Material

Scoop into Labeled Waste Container

Wipe Area with Damp Cloth

Dispose of Waste via
Chemical Waste Program

Click to download full resolution via product page

Caption: Step-by-step emergency response plan for an Optovin powder spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3D8Hra3DCjnrA&q=EgSPxoxWGMfB58kGIjDyzhF4SmXMnRSuH48-se4U7ILn5KeU8N-q8UYBwDFPtDjIvkg-0u4t5g48ATus6UYyAnJSWgFD
https://pmc.ncbi.nlm.nih.gov/articles/PMC3604056/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3604056/
https://www.researchgate.net/figure/a-Optovin-covalently-bonds-to-the-N-terminal-domain-of-TRPA1-2P-photoswitching_fig2_332833072
https://www.benchchem.com/product/b10761741/docs#essential-safety-and-operational-guide-for-handling-optovin
https://www.benchchem.com/product/b10761741/docs#essential-safety-and-operational-guide-for-handling-optovin
https://www.benchchem.com/product/b10761741/docs#essential-safety-and-operational-guide-for-handling-optovin
https://www.benchchem.com/product/b10761741/docs#essential-safety-and-operational-guide-for-handling-optovin
https://www.benchchem.com/product/b10761741?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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